Cas no 1611-38-7 (4-(4-Fluorophenyl)-3-buten-2-one)

• Product Name: 4-(4-Fluorophenyl)-3-buten-2-one
• CAS No: 1611-38-7
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 117873
• PubChem ID: 5702888
• Update Time: 2025-04-18

4-(4-Fluorophenyl)-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)but-1-en-3-one
• 3-Buten-2-one,4-(4-fluorophenyl)-
• 4-(4-Fluorophenyl)-3-buten-2-one
• 4-fluorobenzylideneacetone
• 1-(4-Fluorophenyl)but-1-en-3-one 97%
• MFCD00205144
• AKOS005069663
• 1D-016
• 1611-38-7
• 3-Buten-2-one, 4-(4-fluorophenyl)-
• A810231
• SCHEMBL1404995
• DTXSID90876251
• (E)-4-(4-fluorophenyl)but-3-en-2-one
• J-501971
• IXOKEPVAYTWJGM-NSCUHMNNSA-N
• Z1201619760
• CHEMBL72445
• 1-(4-fluorophenyl)but-1-en-3-one, AldrichCPR
• (3E)-4-(4-fluorophenyl)but-3-en-2-one
• 4-(4-fluorophenyl)but-3-en-2-one

• Inchi： 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
• InChI Key： IXOKEPVAYTWJGM-NSCUHMNNSA-N
• SMILES： FC1C=CC(/C=C/C(C)=O)=CC=1

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.107
• Boiling Point: 110-112°C 1mm
• Flash Point: 104.4°C
• Refractive Index: 1.544
• PSA: 17.07000
• LogP: 2.42790

4-(4-Fluorophenyl)-3-buten-2-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives